3-[[(3-Methoxyphenyl)-oxomethyl]amino]-2-benzofurancarboxamide

• Molecular Formula: C17H14N2O4
• Molecular Weight: 310.30 g/mol
• IUPAC Name: 3-[(3-methoxybenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H14N2O4/c1-22-11-6-4-5-10(9-11)17(21)19-14-12-7-2-3-8-13(12)23-15(14)16(18)20/h2-9H,1H3,(H2,18,20)(H,19,21)
• InChI Key: ARLNYGOQDMCXLP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)N

Description

3-[[(3-methoxyphenyl)-oxomethyl]amino]-2-benzofurancarboxamide is a member of benzofurans.

Scientific Research Applications

Synthesis and Biological Activities

3-[[3-Methoxyphenyl)-oxomethyl]amino]-2-benzofurancarboxamide and its derivatives are primarily utilized in the synthesis of various novel compounds. These synthesized compounds are often screened for their potential biological activities. The research highlights include:

• Synthesis of Novel Heterocyclic Compounds :

  • Novel benzodifuranyl compounds were synthesized, leading to the creation of various heterocyclic compounds. These compounds were found to have significant inhibitory activity on COX-2, showcasing potent analgesic and anti-inflammatory activities. The inhibition of edema by some compounds was comparable to that of standard drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activities :

  • Compounds derived from 3-amino-2-benzofurancarboxamide exhibited antimicrobial properties when screened for their activities. This highlights their potential application in developing new antimicrobial agents (Parameshwarappa & Sangapure, 2009).

• Antioxidant Activity :

  • Amino-substituted benzamide derivatives, related to 3-[[3-Methoxyphenyl)-oxomethyl]amino]-2-benzofurancarboxamide, were studied for their antioxidant activities. Understanding their electrochemical oxidation mechanisms provides insights into their free radical scavenging activity, which is crucial for their potential as antioxidants (Jovanović et al., 2020).

• Synthesis of Antimycobacterial Agents :

  • Similar compounds have been described as potential antimycobacterials. Some synthesized carbamates showed higher activity against certain mycobacterial species than standard drugs, highlighting their potential in treating mycobacterial infections (Tengler et al., 2013).

• Preparation of Bioactive Compounds :

  • The synthesis of bioactive compounds from eugenol, involving benzoxazine and aminomethyl derivatives, was explored. Some compounds showed toxicity in biological activity tests, indicating their potential for further bioactivity studies (Rudyanto et al., 2014).

• Synthesis and Antimicrobial Activities of Functionalized Compounds :

  • A new class of functionalized compounds was synthesized, exhibiting antimicrobial and antioxidant activities. These compounds' activities underscore their potential in developing new antimicrobial and antioxidant agents (Rangaswamy et al., 2017).